Cas no 267660-71-9 (3-ethylaminophenylboronic acid)

3-Ethylaminophenylboronic acid is a boronic acid derivative featuring an ethylamino substituent on the phenyl ring, which enhances its reactivity and utility in cross-coupling reactions. This compound is particularly valuable in Suzuki-Miyaura couplings, where it serves as an efficient arylboronic acid partner for constructing biaryl structures. The ethylamino group can also facilitate solubility in polar solvents and influence electronic properties, making it useful in medicinal chemistry and materials science. Its stability under typical reaction conditions and compatibility with diverse functional groups further underscore its versatility. This reagent is commonly employed in pharmaceutical intermediates and advanced organic synthesis.

3-ethylaminophenylboronic acid structure

267660-71-9 structure

Product Name:3-ethylaminophenylboronic acid

CAS No:267660-71-9

MF:C₈H₁₂BNO₂

MW:164.997382164001

CID:253421

PubChem ID:10535035

Update Time:2025-05-28

3-ethylaminophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid,[3-(ethylamino)phenyl]- (9CI)
- [3-(ethylamino)phenyl]boronic acid
- 3-Ethylaminophenyl boronic acid
- 3-(N-Ethylamino)phenylboronic acid
- A-9287
- B-[3-(Ethylamino)phenyl]boronic acid
- (3-(Ethylamino)phenyl)boronic acid
- AKOS006283983
- starbld0000279
- 3-ETHYLAMINOPHENYLBORONICACID
- 3-(ETHYLAMINO)PHENYLBORONIC ACID
- DTXSID70441340
- SB76520
- FT-0719123
- SCHEMBL3785277
- 3-ETHYLAMINOPHENYLBORONIC ACID
- 267660-71-9
- b-ethylaminophenylboric acid
- 3-ethylaminophenylboronic acid
- MDL： MFCD08061975
- Inchi： 1S/C8H12BNO2/c1-2-10-8-5-3-4-7(6-8)9(11)12/h3-6,10-12H,2H2,1H3
- InChI Key： AMEXHZJCEDVHMK-UHFFFAOYSA-N
- SMILES： OB(C1=CC=CC(=C1)NCC)O

Computed Properties

Exact Mass: 165.09600
Monoisotopic Mass: 165.0961088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.5Å²

Experimental Properties

Density: 1.11
PSA: 52.49000
LogP: -0.12880

3-ethylaminophenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B440413-10mg	3-ethylaminophenylboronic acid	267660-71-9	10mg	$ 50.00	2022-06-01
TRC	B440413-50mg	3-ethylaminophenylboronic acid	267660-71-9	50mg	$ 95.00	2022-06-01
TRC	B440413-100mg	3-ethylaminophenylboronic acid	267660-71-9	100mg	$ 160.00	2022-06-01